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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818717

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Tyrphostin AG30 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. Tyrphostin
AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase.[1][2] Accurate preparation of stock solutions is critical for obtaining reliable and

reproducible results in downstream applications such as cell-based assays and biochemical

analyses.

Chemical and Physical Properties
A summary of the key quantitative data for Tyrphostin AG30 is presented in the table below for

easy reference.
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Property Value

Molecular Weight 205.17 g/mol [1][2]

Molecular Formula C₁₀H₇NO₄[1][2]

CAS Number 122520-79-0[1]

Appearance Light yellow to yellow solid[1]

Solubility in DMSO ≥ 41 mg/mL (199.83 mM)[2]

Up to 125 mg/mL (609.25 mM) with

ultrasound[1][3]

Purity >99%[2]

Mechanism of Action
Tyrphostin AG30 selectively inhibits the tyrosine kinase activity of the EGFR.[1][2] This

inhibition blocks downstream signaling pathways that are crucial for cell proliferation and

survival. Specifically, it has been shown to inhibit the activation of STAT5 by c-ErbB in primary

erythroblasts.[1][2] The targeted nature of this inhibition makes Tyrphostin AG30 a valuable

tool for studying EGFR-mediated signaling and for potential therapeutic development.

Cell Membrane

Inhibition Downstream Signaling

EGF

EGFR

Binds

p-EGFR
Autophosphorylation

Tyrphostin AG30

Inhibits
Autophosphorylation STAT5

Activates
p-STAT5

Phosphorylation Cell Proliferation
& Survival

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html?locale=ja-JP
https://www.selleckchem.com/products/ag30.html
https://www.benchchem.com/product/b10818717/docs?utm_src=pdf-body#application-notes-and-protocols-for-tyrphostin-ag30-stock-solution-preparation
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.benchchem.com/product/b10818717/docs?utm_src=pdf-body#application-notes-and-protocols-for-tyrphostin-ag30-stock-solution-preparation
https://www.benchchem.com/product/b10818717/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-tyrphostin-ag30-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Inhibition of EGFR signaling by Tyrphostin AG30.

Experimental Protocols
Materials

Tyrphostin AG30 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Tyrphostin AG30 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG30 in

DMSO.

Preparation: Work in a clean, designated area, such as a laminar flow hood, to maintain

sterility. Ensure all equipment is clean and properly calibrated. It is highly recommended to

use fresh, anhydrous DMSO as hygroscopic DMSO can significantly impact the solubility of

the product.[1][2]

Weighing Tyrphostin AG30: Carefully weigh out the desired amount of Tyrphostin AG30
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 2.05 mg of Tyrphostin AG30 (Molecular Weight = 205.17 g/mol ).

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the Tyrphostin AG30 powder. For 2.05 mg of Tyrphostin AG30, add 1 mL of DMSO to

achieve a 10 mM concentration.
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Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming or brief sonication may be used to aid dissolution if necessary.[4] Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] When stored as a powder, Tyrphostin AG30 is stable

for up to 3 years at -20°C.[1]
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Caption: Workflow for preparing Tyrphostin AG30 stock solution.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling Tyrphostin AG30 and DMSO.
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Handle the Tyrphostin AG30 powder in a well-ventilated area or a chemical fume hood to

avoid inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Dispose of all waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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